Cas no 2137100-69-5 ((1r,3r)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylmethanol)

(1r,3r)-1-(5-Bromo-2-methylphenyl)-3-fluorocyclobutylmethanol is a chiral cyclobutane derivative featuring a brominated aromatic ring and a fluorinated cyclobutylmethanol moiety. Its stereospecific (1r,3r) configuration ensures precise spatial orientation, making it valuable for applications in asymmetric synthesis and medicinal chemistry. The bromo and methyl substituents on the phenyl ring enhance its reactivity in cross-coupling reactions, while the fluorine atom introduces electronic modulation, potentially improving metabolic stability in drug design. The hydroxymethyl group offers a versatile handle for further functionalization. This compound is particularly useful as an intermediate in the development of pharmaceuticals and agrochemicals, where its structural rigidity and functional group diversity enable tailored molecular interactions.
(1r,3r)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylmethanol structure
2137100-69-5 structure
Product Name:(1r,3r)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylmethanol
CAS No:2137100-69-5
MF:C12H14BrFO
MW:273.141366481781
CID:5753066
PubChem ID:165787969
Update Time:2025-06-07

(1r,3r)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

    • [(1r,3r)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutyl]methanol
    • EN300-1129347
    • 2137100-69-5
    • (1r,3r)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylmethanol
    • Inchi: 1S/C12H14BrFO/c1-8-2-3-9(13)4-11(8)12(7-15)5-10(14)6-12/h2-4,10,15H,5-7H2,1H3
    • InChI Key: NDDPUWFGPOMZPK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=C(C=1)C1(CO)CC(C1)F

Computed Properties

  • Exact Mass: 272.02121g/mol
  • Monoisotopic Mass: 272.02121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų

(1r,3r)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylmethanol Pricemore >>

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Additional information on (1r,3r)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylmethanol

Introduction to Compound CAS No. 2137100-69-5: (1R,3R)-1-(5-Bromo-2-Methylphenyl)-3-Fluorocyclobutylmethanol

(1R,3R)-1-(5-Bromo-2-Methylphenyl)-3-Fluorocyclobutylmethanol (CAS No. 2137100-69-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and methylated phenyl group, a fluorinated cyclobutyl ring, and a hydroxymethyl moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The synthesis of (1R,3R)-1-(5-Bromo-2-Methylphenyl)-3-Fluorocyclobutylmethanol involves a series of well-defined chemical reactions. The bromination and methylation of the phenyl ring are typically achieved through electrophilic aromatic substitution reactions, while the fluorination of the cyclobutyl ring can be accomplished using various fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). The final step involves the introduction of the hydroxymethyl group, which can be achieved through a Grignard reaction or a borohydride reduction.

Recent studies have highlighted the potential of (1R,3R)-1-(5-Bromo-2-Methylphenyl)-3-Fluorocyclobutylmethanol in various therapeutic areas. One notable application is in the treatment of neurological disorders. The presence of the brominated phenyl group and the fluorinated cyclobutyl ring may confer specific binding properties to certain receptors in the central nervous system (CNS). For instance, preliminary in vitro studies have shown that this compound exhibits selective binding to serotonin receptors, which are implicated in conditions such as depression and anxiety.

In addition to its potential in neurological disorders, (1R,3R)-1-(5-Bromo-2-Methylphenyl)-3-Fluorocyclobutylmethanol has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease (IBD). Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both cell culture and animal models. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of (1R,3R)-1-(5-Bromo-2-Methylphenyl)-3-Fluorocyclobutylmethanol

Despite these promising findings, further research is needed to fully understand the mechanisms of action and potential side effects of (1R,3R)-1-(5-Bromo-2-Methylphenyl)-3-Fluorocyclobutylmethanol. Ongoing studies are focusing on elucidating its interactions with specific biological targets and evaluating its efficacy in more advanced preclinical models. Additionally, efforts are being made to optimize its chemical structure to enhance its therapeutic properties while minimizing any potential adverse effects.

In conclusion, (1R,3R)-1-(5-Bromo-2-Methylphenyl)-3-Fluorocyclobutylmethanol (CAS No. 2137100-69-5) represents a promising compound with potential applications in the treatment of neurological disorders and inflammatory conditions. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in pharmaceutical research. As more data becomes available from ongoing studies, it is anticipated that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.

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